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Compound of Interest

Compound Name: 6-Azauracil

Cat. No.: B1665927 Get Quote

The proper disposal of 6-Azauracil, a compound utilized in life sciences research as a growth

inhibitor, is crucial for maintaining laboratory safety and environmental compliance.[1] This

guide provides essential, step-by-step procedures for the safe handling and disposal of 6-
Azauracil waste, catering to researchers, scientists, and drug development professionals.

Adherence to these guidelines, in conjunction with your institution's specific protocols, is

paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Standard laboratory PPE for handling 6-Azauracil
includes:

Gloves: Chemical-resistant gloves are mandatory. For handling cytotoxic or antineoplastic

agents, double gloving may be recommended.[2]

Eye Protection: Safety glasses or goggles to prevent splashes.[3]

Lab Coat: A dedicated lab coat to protect from contamination.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[4]

Step-by-Step Disposal Procedure
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The disposal of 6-Azauracil and its associated waste must be managed through your

institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste

program.[5][6] Do not dispose of 6-Azauracil down the drain or in regular trash.[7][8]

Segregation of Waste:

Properly segregate 6-Azauracil waste from other laboratory waste streams.[7][9]

Solid Waste: Collect solid 6-Azauracil powder, contaminated lab materials (e.g., weigh

boats, pipette tips, gloves), and spill cleanup materials in a designated, clearly labeled

hazardous waste container.[9][10]

Liquid Waste: Aqueous solutions containing 6-Azauracil should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent

wastes unless explicitly permitted by your EHS office.[9]

Sharps Waste: Needles, syringes, or other sharps contaminated with 6-Azauracil must be

disposed of in a designated sharps container for hazardous waste.[2]

Container Labeling:

All waste containers must be accurately and clearly labeled with "Hazardous Waste" and

the full chemical name, "6-Azauracil."

Include the concentration and any other components of the waste mixture.

Ensure the container is kept closed when not in use.

Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[2]

Ensure the storage area is secure and away from general laboratory traffic.

Store below +30°C.[1][10]

Arranging for Disposal:
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Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Quantitative Data Summary
While specific quantitative disposal limits for 6-Azauracil are determined by local and

institutional regulations, the following table summarizes key physicochemical properties

relevant to its handling and storage.

Property Value Citation(s)

CAS Number 461-89-2 [1][3]

Molecular Weight 113.07 g/mol [3]

Melting Point 274-275 °C [1][3]

Solubility

Partly soluble in water,

ethanol, DMSO. Soluble in 1 M

NH4OH (50 mg/ml).

[1]

Storage Temperature Below +30°C [1][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 6-Azauracil
waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1665927?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9223189.htm
https://www.sigmaaldrich.com/KR/ko/product/sigma/a1757
https://www.sigmaaldrich.com/KR/ko/product/sigma/a1757
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9223189.htm
https://www.sigmaaldrich.com/KR/ko/product/sigma/a1757
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9223189.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9223189.htm
https://www.merckmillipore.com/DE/en/product/6-Azauracil,MDA_CHEM-841156
https://www.benchchem.com/product/b1665927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Segregation

Containment & Labeling

Storage & Disposal

Start: Generation of
6-Azauracil Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Aqueous Solutions)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-Azauracil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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